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Compound of Interest

Compound Name: Buquinolate-13C3

Cat. No.: B15557410

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Buquinolate,

serving as a primary reference for the safe handling and use of its isotopically labeled form,

Buquinolate-13C3. Due to the absence of a specific Material Safety Data Sheet (MSDS) for

Buquinolate-13C3, this guide is based on the data available for the parent compound,

Buquinolate. The isotopic substitution of three carbon atoms is not expected to significantly

alter the chemical or toxicological properties of the molecule.

Section 1: Chemical and Physical Properties
Buquinolate is a quinoline derivative recognized for its anticoccidial properties. A summary of its

key physical and chemical characteristics is presented below.
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Property Value Source

Chemical Name

Ethyl 4-hydroxy-6,7-

diisobutoxyquinoline-3-

carboxylate

CAS Number 5486-03-3 [1][2]

Molecular Formula C₂₀H₂₇NO₅ [1][3]

Molecular Weight 361.43 g/mol [1]

Appearance Crystalline solid [4]

Melting Point 288-291 °C [4]

Water Solubility Predicted: 0.0136 mg/mL [5]

logP (Octanol/Water Partition

Coefficient)
Predicted: 3.73 - 4.45 [5]

Solubility Soluble in DMSO [3]

Stability
May be altered by light; highly

hygroscopic
[6]

Section 2: Toxicological Data
Buquinolate is generally considered to have low toxicity in target animal species. The following

table summarizes the available acute toxicity data.

Test Species Route Value Source

LD₅₀ (Lethal

Dose, 50%)
Rat Oral

Information not

available in the

provided search

results.

Section 3: Handling and Safety Precautions
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Adherence to standard laboratory safety protocols is essential when handling Buquinolate-
13C3.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear protective gloves.

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

Skin and Body Protection: Wear a lab coat.

First Aid Measures:

After Inhalation: Move to fresh air. If symptoms persist, seek medical attention.

After Skin Contact: Wash off immediately with soap and plenty of water. If irritation develops,

seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical advice.

After Ingestion: Rinse mouth. Do not induce vomiting. Call a physician or poison control

center immediately.[6]

Storage:

Store in a cool (2-10 °C), dry place.[6]

Keep the container tightly closed and protected from light.[6]

The product is hygroscopic.[6]

Section 4: Experimental Protocols
The following are representative experimental protocols for assessing the biological activity of

Buquinolate.
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In Vitro Anti-coccidial Activity Assay against Eimeria
tenella
This protocol outlines a method to evaluate the efficacy of Buquinolate in inhibiting the invasion

and replication of Eimeria tenella sporozoites in a host cell line.
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Preparation

Treatment

Analysis

Prepare E. tenella Sporozoites

Pre-incubate Sporozoites with Buquinolate

Culture Host Cells (e.g., MDBK)

Infect Host Cells with Treated Sporozoites

Prepare Buquinolate Stock Solution (in DMSO)

Incubate for 24-48 hours

Quantify Parasite Invasion/Replication (e.g., qPCR)

Analyze Data and Determine IC₅₀
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Assay Setup

Measurement

Data Analysis

Seed Cells in Seahorse Microplate

Permeabilize Cells (Optional)

Measure Baseline Oxygen Consumption Rate (OCR)

Inject Buquinolate

Measure OCR Post-Buquinolate

Inject Mitochondrial Complex Inhibitors (e.g., Rotenone, Antimycin A)

Measure OCR Post-Inhibitors

Calculate Respiration Parameters

Interpret Effects on Mitochondrial Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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